molecular formula C9H10FNO B8530956 2-Allyloxy-4-fluoro-phenylamine

2-Allyloxy-4-fluoro-phenylamine

Cat. No.: B8530956
M. Wt: 167.18 g/mol
InChI Key: HNQVVAODGZXRMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Allyloxy-4-fluoro-phenylamine is a useful research compound. Its molecular formula is C9H10FNO and its molecular weight is 167.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10FNO

Molecular Weight

167.18 g/mol

IUPAC Name

4-fluoro-2-prop-2-enoxyaniline

InChI

InChI=1S/C9H10FNO/c1-2-5-12-9-6-7(10)3-4-8(9)11/h2-4,6H,1,5,11H2

InChI Key

HNQVVAODGZXRMH-UHFFFAOYSA-N

Canonical SMILES

C=CCOC1=C(C=CC(=C1)F)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Tin (II) chloride hydrate (8.5 g, 38 mmol, 5 eq) was added to a solution of 2-allyloxy-4-fluoro-1-nitro-benzene (1.5 g, 7.6 mmol) in ethyl acetate (20 ml) at room temperature and the mixture was stirred for 4 hr. The reaction mixture was neutralized with triethylamine and then partitioned between water and ethyl acetate. The organic layer was separated, dried over anhydrous sodium sulfate, filtered and concentrated to dryness to give 2-allyloxy-4-fluoro-phenylamine (0.6 g, 50%). The crude compound was used in the next stage without purification.
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Synthesis routes and methods II

Procedure details

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